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Compound of Interest

Compound Name: Evogliptin-d9

Cat. No.: B13849763 Get Quote

FOR IMMEDIATE REFERENCE: This document provides crucial safety and handling protocols

for Evogliptin-d9. Adherence to these guidelines is essential for ensuring personnel safety and

maintaining a secure laboratory environment.

This guide is intended for researchers, scientists, and drug development professionals working

with Evogliptin-d9. While the non-deuterated form, Evogliptin Tartrate, is classified as a non-

hazardous substance, it is imperative to handle all chemical compounds with a high degree of

care. These protocols are designed to minimize exposure risk and ensure the integrity of your

research.

Essential Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Evogliptin-d9 in a laboratory setting. Consistent and correct use of PPE is the first line of

defense against potential exposure.
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PPE Category Item Specifications and Use

Hand Protection Nitrile Gloves

Standard laboratory grade.

Check for tears or punctures

before use. Change gloves

immediately if contaminated.

Eye Protection Safety Glasses

Must be worn at all times in the

laboratory to protect from

potential splashes or airborne

particles.

Body Protection Laboratory Coat

A clean, buttoned lab coat

should be worn to protect skin

and personal clothing from

accidental spills.

Respiratory Dust Mask (Optional)

Recommended when weighing

or handling larger quantities of

the powder outside of a

ventilated enclosure to

minimize inhalation of airborne

particles.

Operational Plan: Step-by-Step Handling
Procedures
Following a structured workflow is critical for the safe and effective use of Evogliptin-d9.

Preparation and Weighing
Designated Area: All handling of Evogliptin-d9 powder should be conducted in a designated

area, away from high traffic and drafts.

Clean Workspace: Before beginning, ensure the weighing area and analytical balance are

clean and free of contaminants.

Don PPE: Put on all required personal protective equipment as outlined in the table above.
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Weighing Procedure:

Use a clean weigh boat or weighing paper.

Carefully transfer the desired amount of Evogliptin-d9 using a clean spatula.

Avoid creating dust. If a significant amount of powder becomes airborne, consider using a

powder weighing station or a fume hood.[1]

Close the primary container immediately after dispensing.

Record the weight and other relevant details in your laboratory notebook.

Post-Weighing: Clean the spatula and the weighing area thoroughly. Dispose of any used

weigh boats or paper as per the disposal plan.

Solution Preparation
Solvent Selection: Use the appropriate solvent as dictated by your experimental protocol.

Dissolving: Add the solvent to the vessel containing the weighed Evogliptin-d9. Mix gently

until fully dissolved. Avoid vigorous shaking that could create aerosols.

Labeling: Clearly label the container with the compound name, concentration, solvent, and

date of preparation.

Disposal Plan: Managing Evogliptin-d9 Waste
Proper disposal of chemical waste is crucial for environmental protection and laboratory safety.

Solid Waste
Contaminated Materials: Used weigh boats, contaminated paper towels, and gloves should

be collected in a designated, sealed waste bag.

Empty Containers: The original Evogliptin-d9 container, once empty, should be triple-rinsed

with a suitable solvent. The rinsate should be collected and disposed of as liquid chemical

waste. After rinsing, the container label should be defaced, and the container can be

disposed of in the regular trash.
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Disposal: The sealed bag containing solid waste can typically be disposed of in the regular

laboratory trash, provided no other hazardous materials are present. Always adhere to your

institution's specific guidelines for non-hazardous solid waste disposal.

Liquid Waste
Aqueous Solutions: As Evogliptin is not classified as hazardous, dilute aqueous solutions

may be permissible for drain disposal, followed by flushing with plenty of water. However, it is

critical to consult and follow your local and institutional regulations regarding the disposal of

non-hazardous chemical waste down the sanitary sewer.[2][3]

Organic Solvents: Solutions of Evogliptin-d9 in organic solvents must be collected in a

designated, properly labeled hazardous waste container for organic solvents. Never dispose

of organic solvents down the drain.

Segregation: Do not mix non-hazardous waste with hazardous waste streams. Combining

them necessitates treating the entire mixture as hazardous, increasing disposal costs and

environmental impact.[4]

Experimental Workflow for Safe Handling
The following diagram illustrates the logical flow for the safe handling of Evogliptin-d9 from

receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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